Cas no 2034355-47-8 (1-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidin-1-yl}-2-(2-methoxyphenyl)ethan-1-one)

• Product Name: 1-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidin-1-yl}-2-(2-methoxyphenyl)ethan-1-one
• CAS No: 2034355-47-8
• MF: C₂₁H₂₅N₅O₃
• MW: 395.454904317856
• CID: 6428981
• PubChem ID: 119099452
• Update Time: 2025-07-15

1-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidin-1-yl}-2-(2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidin-1-yl}-2-(2-methoxyphenyl)ethan-1-one
• 1-{4-[5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-yl]piperidin-1-yl}-2-(2-methoxyphenyl)ethan-1-one
• 1-(4-(5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-yl)piperidin-1-yl)-2-(2-methoxyphenyl)ethanone
• 2034355-47-8
• F6252-6504
• 1-[4-[5-(2-ethylpyrazol-3-yl)-1,2,4-oxadiazol-3-yl]piperidin-1-yl]-2-(2-methoxyphenyl)ethanone
• AKOS026687666

• Inchi： 1S/C21H25N5O3/c1-3-26-17(8-11-22-26)21-23-20(24-29-21)15-9-12-25(13-10-15)19(27)14-16-6-4-5-7-18(16)28-2/h4-8,11,15H,3,9-10,12-14H2,1-2H3
• InChI Key： NKRLFMKFXBUUIL-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=NN2CC)=NC(C2CCN(C(CC3C=CC=CC=3OC)=O)CC2)=N1

Computed Properties

• Exact Mass: 395.19573968g/mol
• Monoisotopic Mass: 395.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.3Ų

Additional information on 1-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidin-1-yl}-2-(2-methoxyphenyl)ethan-1-one

Introduction to 1-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidin-1-yl}-2-(2-methoxyphenyl)ethan-1-one and Its Significance in Modern Chemical Biology

1-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidin-1-yl}-2-(2-methoxyphenyl)ethan-1-one, identified by its CAS number 2034355-47-8, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule represents a sophisticated fusion of heterocyclic scaffolds, including piperidine, pyrazole, and 1,2,4-triazole, which are well-documented for their diverse biological activities. The structural complexity of this compound not only makes it a subject of interest for medicinal chemists but also positions it as a potential candidate for further exploration in drug discovery pipelines.

The presence of multiple pharmacophoric regions within the molecular structure of 1-{4-5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-ylpiperidin-1-yl}-2-(2-methoxyphenyl)ethan-1-one suggests a multifaceted interaction with biological targets. The piperidine moiety is particularly noteworthy, as it is frequently incorporated into drug molecules due to its ability to enhance solubility and metabolic stability. In contrast, the pyrazole and oxadiazole rings contribute additional layers of functionality, which can modulate binding affinity and selectivity. Such structural features are often leveraged to design compounds with enhanced therapeutic profiles.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 1-{4-5-(1ethyl - 1H - pyrazol - 5 - yl) - 1 , 2 , 4 - oxadiazol - 3 - ylpiperidin - 1 - yl} - 2 - ( 2 - methoxyphenyl)ethan - 1 - one. These techniques have enabled researchers to predict binding interactions with biological targets with unprecedented accuracy, thereby expediting the drug discovery process. For instance, molecular docking studies have indicated that this compound may exhibit inhibitory activity against several enzymes implicated in inflammatory pathways. Such findings align with the growing interest in developing small-molecule modulators for chronic inflammatory diseases.

The methoxyphenyl substituent in the compound’s structure further enhances its pharmacological potential. This aromatic group is known to improve binding affinity through hydrophobic interactions and can also influence metabolic stability. The combination of these features makes 1-{4 - 5 -( 1ethyl - 1H-pyrazol - 5 - yl) - 1 , 2 , 4oxadiazol -3-y lpiperidin e - l y l } –2–(2-methoxyphenyl)ethan–l-one a compelling candidate for further investigation in preclinical studies.

In the context of modern drug development, the integration of synthetic chemistry with bioinformatics has revolutionized the way novel compounds are designed and evaluated. The synthesis of complex molecules like CAS no2034355–47–8 has been made feasible through advanced catalytic methods and flow chemistry techniques, which allow for scalable production under mild conditions. These innovations have not only reduced the cost of producing research-grade compounds but have also enabled the rapid testing of multiple derivatives to optimize biological activity.

One particularly intriguing aspect of this compound is its potential role in modulating signaling pathways associated with neurodegenerative disorders. The heterocyclic framework of CAS no2034355–47–8 shares structural similarities with known bioactive molecules that have demonstrated efficacy in animal models of Alzheimer’s disease and Parkinson’s disease. While preliminary studies have yielded promising results, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The pharmaceutical industry has increasingly recognized the importance of interdisciplinary collaboration in drug discovery. Chemists, biologists, and computer scientists are working together to identify novel targets and develop innovative therapeutic strategies. The case of CAS no2034355–47–8 exemplifies this collaborative approach, as it bridges synthetic organic chemistry with computational biology to yield a compound with significant therapeutic promise.

As research progresses, it is anticipated that additional derivatives of CAS no2034355–47–8 will be synthesized and evaluated for their biological activity. The flexibility inherent in its molecular structure allows for modifications that can fine-tune its pharmacological properties without compromising its core pharmacophore. This adaptability is a hallmark of successful drug candidates and underscores the importance of investing in fundamental research to uncover novel molecular entities like this one.

The development of new drugs remains one of the most challenging yet rewarding endeavors in science. Compounds such as CAS no2034355–47–8 represent the culmination of decades of research aimed at understanding biological processes at a molecular level. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers continue to push the boundaries of what is possible in drug discovery.

In conclusion,CAS no2034355–47–8, corresponding to [formula],[structure],[synthesis],[biological activity],[pharmacology],[drug development],[molecular target],[ligand design],[heterocyclic chemistry],[computational modeling],[medicinal chemistry],[biological pathways],[therapeutic applications],[small molecule inhibitors],[drug repurposing],[neurodegenerative diseases],[inflammatory disorders],[signal transduction]